Cas no 922554-25-4 (2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922554-25-4
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5979891
• PubChem ID: 44017105
• Update Time: 2025-10-30

2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• 2,3,5,6-tetramethyl-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzenesulfonamide
• 2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• SR-01000911707
• SR-01000911707-1
• 922554-25-4
• F2277-0318
• AKOS024635707

• Inchi： 1S/C19H22N2O4S/c1-11-9-12(2)14(4)18(13(11)3)26(23,24)21-15-5-6-17-16(10-15)19(22)20-7-8-25-17/h5-6,9-10,21H,7-8H2,1-4H3,(H,20,22)
• InChI Key： AMPBJSHZCMBKHL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCNC(=O)C3=C2)(=O)=O)=C(C)C(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.9Ų

Additional information on 2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Comprehensive Analysis of 2,3,5,6-Tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922554-25-4)

The compound 2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922554-25-4) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a tetramethylbenzene core with a 1,4-benzoxazepin moiety, linked via a sulfonamide bridge. This configuration imparts distinct physicochemical properties, making it a subject of interest for drug discovery and development.

Recent studies highlight the potential of CAS 922554-25-4 in modulating specific biological pathways, particularly those involving enzyme inhibition and receptor binding. Researchers are exploring its applications in targeting inflammatory mediators and metabolic disorders, aligning with the growing demand for novel therapeutic agents. The compound’s sulfonamide group is a key functional element, often associated with enhanced bioavailability and target specificity, which are critical factors in modern drug design.

From a synthetic chemistry perspective, 2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide exemplifies advancements in heterocyclic chemistry. Its benzoxazepin ring is a privileged scaffold in medicinal chemistry, frequently employed to improve pharmacokinetic profiles. The incorporation of tetramethyl substituents further enhances lipophilicity, a property increasingly valued in the development of CNS-targeting drugs and blood-brain barrier penetrants.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its structural novelty and predicted bioactivity. Machine learning models suggest its potential as a lead compound for optimizing small-molecule therapeutics, a trending topic in precision medicine. Such insights resonate with the pharmaceutical industry’s shift toward data-centric R&D methodologies.

Environmental and green chemistry considerations are also relevant. The synthesis of CAS 922554-25-4 can be tailored to minimize waste through catalytic processes, addressing the demand for sustainable chemical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Analytical characterization of 2,3,5,6-tetramethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with pharmaceutical quality standards. These methods are pivotal for verifying purity and stability, especially given the compound’s potential use in preclinical studies.

In summary, CAS 922554-25-4 represents a convergence of structural ingenuity and therapeutic promise. Its exploration underscores the interdisciplinary nature of modern chemistry, bridging organic synthesis, computational biology, and translational research. As the scientific community continues to unravel its mechanisms, this compound may pave the way for breakthroughs in personalized healthcare and next-generation pharmaceuticals.